Cas no 2229493-73-4 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazol-4-amine
• CAS No: 2229493-73-4
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 5767029
• PubChem ID: 165625634
• Update Time: 2025-10-23

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazol-4-amine
• EN300-1783527
• 2229493-73-4

• Inchi： 1S/C7H9N5O/c1-2-12-7(9-4-10-12)6-5(8)3-11-13-6/h3-4H,2,8H2,1H3
• InChI Key： WSELLQMOTJDWGT-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=NC=NN1CC

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazol-4-amine

5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazol-4-Amine, also known by its CAS number 2229493-73-4, is a heterocyclic compound with a unique combination of functional groups that make it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its oxazole ring fused with a triazole moiety, which contributes to its potential as a versatile building block in organic synthesis. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas.

The structure of 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazol-4-Amine comprises an oxazole ring (a five-membered ring containing one oxygen and one nitrogen atom) and a 1H-1,2,4-triazole ring (a five-membered ring with three nitrogen atoms). The ethyl group attached to the triazole ring adds to the compound's versatility by providing additional steric and electronic properties. This combination of heterocycles allows for diverse interactions with biological targets, making it a promising candidate for medicinal chemistry applications.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its preparation via various methods, including condensation reactions and cyclization processes. These methods not only highlight the compound's synthetic accessibility but also pave the way for its modification to create derivatives with enhanced bioactivity. The compound's stability under different conditions has also been investigated, ensuring its suitability for use in various chemical environments.

In terms of pharmacological activity, 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazol-4-Amine has shown potential as an inhibitor of certain enzymes and receptors. For example, recent studies have demonstrated its ability to modulate kinase activity, which is crucial in the development of anti-cancer agents. Additionally, its anti-inflammatory and antioxidant properties have been explored in vitro and in vivo models, suggesting its potential application in treating inflammatory diseases.

The compound's unique electronic properties also make it an interesting candidate for materials science applications. Research into its coordination chemistry has revealed that it can act as a ligand in metal complexes with potential applications in catalysis and sensing technologies. Furthermore, its ability to form stable complexes under mild conditions makes it a valuable tool in green chemistry initiatives.

In conclusion, 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2-Oxazol-4-Amine, CAS number 222949373, is a multifaceted compound with significant potential across various scientific domains. Its structural features enable diverse interactions and applications ranging from drug discovery to materials science. As research continues to uncover new aspects of this compound's properties and functionalities